Cas no 2228637-99-6 (3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile)

• Product Name: 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile
• CAS No: 2228637-99-6
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 6308107
• PubChem ID: 165785110
• Update Time: 2025-07-20

3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile
• EN300-1935466
• 2228637-99-6

• Inchi： 1S/C10H9BrN2/c1-7(5-12)9-4-8(6-13)2-3-10(9)11/h2-4H,1,5,12H2
• InChI Key： NSULVUPMIVSHSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(=C)CN

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile

Introduction to 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile (CAS No: 2228637-99-6)

3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile, identified by the CAS number 2228637-99-6, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a benzonitrile core substituted with an aminoalkene group and a bromine atom, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of both reactive and functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile includes a brominated benzonitrile moiety, which is a common scaffold in medicinal chemistry. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures. Additionally, the 3-aminoalkene group introduces reactivity that can be exploited in various synthetic pathways, including Michael additions and condensation reactions. These features make the compound a promising candidate for exploring new chemical entities (NCEs) in pharmaceutical research.

In recent years, there has been growing interest in leveraging heterocyclic compounds for therapeutic applications. The benzonitrile group in 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile is particularly noteworthy, as it has been shown to exhibit various biological activities when incorporated into drug molecules. For instance, benzonitrile derivatives have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent further enhances its utility by allowing for selective modifications that can fine-tune biological activity. This combination of features positions 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile as a key intermediate in the synthesis of next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of molecular descriptors in predicting biological activity. Studies have demonstrated that compounds with specific structural motifs, such as those containing benzonitrile and bromine substituents, often exhibit enhanced binding affinity to biological targets. This has led to the development of high-throughput virtual screening (HTVS) protocols that prioritize such compounds for experimental validation. The use of 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile as a starting material aligns well with these approaches, offering researchers a streamlined pathway to discover novel pharmacophores.

The synthesis of 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include bromination of a precursor benzene derivative followed by functionalization at the 4-position with a nitrile group. Subsequent introduction of the 3-aminoalkene moiety via nucleophilic addition or elimination reactions completes the structure. These synthetic routes highlight the compound's adaptability and suitability for large-scale production when needed.

In the context of drug development, intermediates like 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile play a crucial role in building libraries of diverse compounds for screening purposes. The ability to rapidly modify their structure allows chemists to explore different chemical spaces efficiently. For example, replacing the bromine atom with other halogens or introducing additional functional groups can lead to novel derivatives with distinct properties. This flexibility is essential for identifying lead compounds that can be optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) strategies.

Moreover, the growing emphasis on green chemistry principles has influenced how intermediates like 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile are synthesized and utilized. Researchers are increasingly adopting catalytic methods and solvent-free reactions to minimize waste and improve efficiency. Such approaches not only reduce environmental impact but also enhance scalability for industrial applications. The development of sustainable synthetic routes ensures that pharmaceutical intermediates can be produced responsibly while maintaining high yields and purity standards.

The potential applications of 3-(3-aminoprop-1-en-2-yl)-4-bromobenzonitrile extend beyond pharmaceuticals into other areas of chemical research. For instance, its structural motifs have been explored in materials science for designing organic semiconductors and luminescent materials. The benzonitrile group's ability to participate in π-stacking interactions makes it an attractive component for developing materials with specific electronic properties. Additionally, the bromine atom provides opportunities for cross-linking or polymerization reactions, further expanding its utility in material design.

In conclusion, 3-(3-amino-prop - 1 - en - 2 - yl ) - 4 - bro-mo benz-oni-tri-le ( CAS No: 2228637 - 99 - 6 ) is a multifaceted compound with significant potential across multiple domains of chemistry and biology . Its unique structural features , coupled with its reactivity , make it an invaluable intermediate for synthesizing complex molecules . As research continues to uncover new applications , this compound is poised to play an increasingly important role in both academic and industrial settings .